Cas no 80089-99-2 ( )

• Product name: &nbsp
• CAS No: 80089-99-2
• MF: C₂₀H₁₁NO
• MW: 281.30744
• CID: 874262
• PubChem ID: 2784815

  Chemical and Physical Properties

Names and Identifiers

• 7H-phenaleno<1,2-b>quinolin-7-one
• 3-Azapentacyclo[11.7.1.02,11.04,9.017,21]henicosa-1(20),2,4,6,8,10,13,15,17(21),18-decaen-12-one
• ZINC01042001
• NCGC00165712-01
• DTXSID70382820
• 80089-99-2
• CCG-47097
• SR-01000636744-1
• &nbsp;

• Inchi： InChI=1S/C20H11NO/c22-20-15-9-4-7-12-6-3-8-14(18(12)15)19-16(20)11-13-5-1-2-10-17(13)21-19/h1-11H
• InChI Key： XPFKQHNOLUNXJB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C(=N2)C4=CC=CC5=C4C(=CC=C5)C3=O

Computed Properties

• Exact Mass: 281.084063974g/mol
• Monoisotopic Mass: 281.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30Ų